tert-butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate

• Molecular Formula: C16H21F2NO3
• Molecular Weight: 313.34 g/mol
• IUPAC Name: tert-butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C16H21F2NO3/c1-15(2,3)22-14(20)19-9-7-16(21,8-10-19)11-5-4-6-12(17)13(11)18/h4-6,21H,7-10H2,1-3H3
• InChI Key: OZOVTNVWVJIKID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C2=C(C(=CC=C2)F)F)O

Description

tert-butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate is a chemical compound with significant interest in various fields of scientific research

Preparation Methods

The synthesis of tert-butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate involves several steps. The synthetic route typically includes the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as piperidine and 2,3-difluorophenyl compounds.

Reaction Conditions: The reaction conditions often involve the use of specific reagents and catalysts to facilitate the desired transformations. Common reagents include acids, bases, and solvents.

Industrial Production: Industrial production methods may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

tert-butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms with different properties.

Substitution: Substitution reactions involve the replacement of specific functional groups with other groups, resulting in new derivatives.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and specific catalysts. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used. These products often have distinct chemical and physical properties.

Scientific Research Applications

tert-butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of various organic molecules and materials.

Biology: It is employed in biological studies to investigate its effects on cellular processes and pathways.

Industry: In the industrial sector, the compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of tert-butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors, enzymes, or other biomolecules, leading to changes in cellular functions and signaling pathways. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

tert-butyl 4-(2,3-difluorophenyl)-4-hydroxypiperidine-1-carboxylate can be compared with other similar compounds to highlight its uniqueness. Similar compounds include:

Isonipecotic acid: A related compound with similar structural features but different functional groups.

tert-Butyl 4-(2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate: Another compound with a piperidinecarboxylic acid core but different substituents.

The uniqueness of this compound lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties.